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Compound of Interest

Compound Name: 9-(1-Naphthyl)carbazole

Cat. No.: B1361224

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 9-(1-Naphthyl)carbazole, a
polycyclic aromatic organic compound with significant applications in materials science and
potential interest in medicinal chemistry. This document consolidates key identification data,
physicochemical properties, synthesis protocols, and its role in various technological

applications.
Compound Identification
Identifier Value
CAS Number 22034-43-1[1][2][3]
Chemical Name 9-(1-Naphthyl)carbazole[2][4]
9-(1-naphthalenyl)-9H-Carbazole, 9H-
Carbazole, 9-(1-naphthalenyl)-, 9-(naphthalen-
Synonyms
1-y)-9H-carbazole, 9-naphthalen-1-ylcarbazole,
9-Napthylcarbazole[2][3][5]
Molecular Formula C22H15N][2][3][4]
Molecular Weight 293.36 g/mol [2]
InChl Key QSOAYCUFEQGHDN-UHFFFAOYSA-N[1]
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Physicochemical and Spectroscopic Data

9-(1-Naphthyl)carbazole is a white to off-white crystalline powder.[2][4] It exhibits strong
aromaticity due to the presence of the carbazole and naphthalene ring systems, which
contributes to its notable photophysical properties.[2]

Property Value

Melting Point 126.0 to 131.0 °C[2][4][6]
Boiling Point 503.7 + 23.0 °C[2][6]

Density 1.15 + 0.1 g/cm3[2][6]

UV Absorption (Amax) 321 nm (in Cyclohexane)[7][8]
Flash Point 258.4 °C[6]

Vapor Pressure 2.85E-10 mmHg at 25°C[6]
LogP 5.93690[6]

Experimental Protocols

The synthesis of 9-(1-Naphthyl)carbazole is commonly achieved through transition-metal-
catalyzed cross-coupling reactions. The Buchwald-Hartwig amination is a frequently employed
method.[1]

Synthesis via Ullmann Condensation

A common synthetic route involves the Ullmann condensation reaction. The following protocol
is adapted from literature procedures:

Materials:
e 1-Bromonaphthalene
e Carbazole

o Copper (I) iodide (Cul)
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e Potassium carbonate (K2CO3)

e 18-crown-6-ether

e 1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone (DMPU)
o Toluene

e 1 M Hydrochloric acid (HCI)

e Methanol

» Diatomaceous earth

 Florisil

Procedure:

e To a 500 mL three-necked flask under a nitrogen atmosphere, add 1-bromonaphthalene (21
g, 0.1 mol), carbazole (17 g, 0.1 mol), copper (l) iodide (950 mg, 5 mmol), potassium
carbonate (33 g, 240 mmol), and 18-crown-6-ether (660 mg, 2.5 mmol).[7]

e Add 80 mL of DMPU to the flask.[7]
e Heat the mixture to 170 °C and stir for 6 hours under nitrogen protection.[7]

e For reaction completion, an additional 10 g (50 mmol) of 1-bromonaphthalene, 2.0 g (10
mmol) of copper (1) iodide, and 2.6 g (10 mmol) of 18-crown-6-ether can be added, and
stirring continued at 170 °C for 7.5 hours. A further 10 g (50 mmol) of 1-bromonaphthalene
can be added and the mixture stirred at 180 °C for 6 hours.[7]

o After completion, cool the reaction mixture and add approximately 200 mL of toluene and
100 mL of 1 M hydrochloric acid.[7]

o Filter the mixture through diatomaceous earth.[7]

e The resulting filtrate is then sequentially filtered through Florisil and diatomaceous earth.[7]
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» Concentrate the filtrate to yield an oil.[7]
» Add methanol to the oil and sonicate to precipitate the solid product.[7]

o Collect the precipitated solid by filtration to obtain 9-(1-Naphthyl)carbazole as a white
powder.[7]

Purification: The crude product can be further purified by recrystallization or column
chromatography. The Rf value for 9-(1-Naphthyl)carbazole is reported as 0.61 (SiO2, eluent;
hexane:ethyl acetate = 10:1).[7]

Synthesis and Purification Workflow
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Synthesis and Purification of 9-(1-Naphthyl)carbazole
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Caption: Workflow for the synthesis and purification of 9-(1-Naphthyl)carbazole.
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Applications and Mechanisms

9-(1-Naphthyl)carbazole is a key material in the field of organic electronics due to its excellent
charge transport properties.[1] Its high thermal stability and strong fluorescence also contribute
to its utility in various applications.[2][3][4]

Organic Electronics:

¢ Organic Light-Emitting Diodes (OLEDSs): It is widely used as a hole transport material or a
host material for phosphorescent emitters in OLEDs, enhancing device efficiency and
performance.[1][4]

» Organic Photovoltaics (OPVs): Its charge transport capabilities are beneficial for improving
the efficiency of organic solar cells.[4]

» Organic Field-Effect Transistors (OFETs): The compound's semiconducting properties make
it suitable for use in OFETSs.[2]

Other Applications:

o Fluorescent Probes: Its strong fluorescence makes it a candidate for use in fluorescent
sensors for applications such as the detection of environmental pollutants.[2][4]

o Polymer Composites: Incorporation into polymer matrices can enhance the thermal and
mechanical properties of the resulting materials.[4]

Charge Transport Mechanism in OLEDs

In the context of OLEDs, 9-(1-Naphthyl)carbazole functions as a hole transport material. This
involves the acceptance and transport of positive charge carriers (holes) from the anode
towards the emissive layer.
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Role of 9-(1-Naphthyl)carbazole in an OLED
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Caption: Simplified energy level diagram showing the function of 9-(1-Naphthyl)carbazole.

Safety Information

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, 9-(1-Naphthyl)carbazole is classified as causing skin irritation (H315) and serious
eye irritation (H319).[5][8] Appropriate personal protective equipment should be used when
handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [9-(1-Naphthyl)carbazole (CAS: 22034-43-1): A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1361224#9-1-naphthyl-carbazole-cas-number-
22034-43-1-identification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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